Cas no 32395-58-7 (Silane,dimethyloctadecyl-)

• Product Name: Silane,dimethyloctadecyl-
• CAS No: 32395-58-7
• MF: C₂₀H₄₃Si
• MW: 311.640927553177
• MDL: MFCD00010224
• CID: 303669
• PubChem ID: 24856492
• Update Time: 2025-05-21

Silane,dimethyloctadecyl- Chemical and Physical Properties

Names and Identifiers

• Silane,dimethyloctadecyl-
• dimethyl(octadecyl)silicon
• DIMETHYLOCTADECYLSILANE
• N-OCTADECYLDIMETHYLSILANE
• Silane,dimethyloctadecyl
• N-Ctadecyldimethylsilane
• E85393
• Dimethyl(octadecyl)silane
• DTXSID80422600
• MFCD00010224
• BS-50426
• Dimethyloctadecylsilane, 97%
• 32395-58-7
• Dimethyl(Ctadecyl)Silane
• octadecyl dimethyl silane
• Silane, dimethyloctadecyl-
• Dimethyl(octadecyl)silane #
• dimethyl(octadecyl)silyl

• MDL： MFCD00010224
• Inchi： 1S/C20H43Si/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3/h4-20H2,1-3H3
• InChI Key： LFGMBVOAGOMKBY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)CCCCCCCCCCCCCCCCCC |^1:0|

Computed Properties

• Exact Mass: 312.32100
• Monoisotopic Mass: 311.313402906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.789 g/mL at 25 °C(lit.)
• Boiling Point: 150-155°C 0,4mm
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.447(lit.)
• PSA: 0.00000
• LogP: 7.73460
• Solubility: Not determined

Silane,dimethyloctadecyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2987
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39-36
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• TSCA：No

Additional information on Silane,dimethyloctadecyl-

Silane, dimethyloctadecyl- (CAS No. 32395-58-7): An Overview of Its Properties and Applications

Silane, dimethyloctadecyl- (CAS No. 32395-58-7) is a versatile chemical compound that has gained significant attention in various industrial and scientific applications due to its unique properties. This organosilicon compound is characterized by its long hydrocarbon chain and silane functional group, which endow it with excellent hydrophobicity and surface modification capabilities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, properties, and diverse applications of Silane, dimethyloctadecyl-.

Chemical Structure and Synthesis

Silane, dimethyloctadecyl- (CAS No. 32395-58-7) is an organosilicon compound with the molecular formula C₂₁H₄₆Si. The molecule consists of a long hydrocarbon chain (octadecyl) attached to a silane group (SiH₃). The presence of the long hydrocarbon chain imparts hydrophobic properties to the molecule, while the silane group facilitates chemical reactions and surface modifications. The synthesis of Silane, dimethyloctadecyl- typically involves the reaction of octadecylchlorosilane with an appropriate silane precursor, followed by purification steps to ensure high purity.

Physical and Chemical Properties

Silane, dimethyloctadecyl- exhibits several notable physical and chemical properties that make it valuable in various applications. It is a colorless liquid at room temperature with a low vapor pressure and high boiling point. The compound is insoluble in water but highly soluble in organic solvents such as hexane, toluene, and ethanol. Its hydrophobic nature makes it an excellent candidate for surface treatments and coatings.

The silane group in Silane, dimethyloctadecyl- can undergo various chemical reactions, including hydrolysis and condensation reactions. These reactions allow the compound to form stable bonds with surfaces, leading to improved adhesion and durability. Additionally, the long hydrocarbon chain provides excellent water-repellent properties, making it useful in applications where water resistance is crucial.

Applications in Surface Modification

Silane, dimethyloctadecyl- is widely used in surface modification processes due to its ability to form stable monolayers on various substrates. In the field of materials science, it is employed to modify the surface properties of metals, ceramics, and polymers. For example, when applied to metal surfaces, it can improve corrosion resistance by creating a protective barrier against moisture and other corrosive agents.

In the textile industry, Silane, dimethyloctadecyl- is used to impart water-repellent properties to fabrics without significantly affecting their breathability or comfort. This makes it particularly useful for manufacturing waterproof clothing and outdoor gear. Additionally, it can be used in the production of self-cleaning surfaces by reducing the surface energy and preventing dirt adhesion.

Applications in Coatings and Adhesives

The unique properties of Silane, dimethyloctadecyl- make it an ideal additive for coatings and adhesives. When incorporated into these formulations, it enhances their performance by improving adhesion to substrates and increasing their durability. In architectural coatings, it can be used to create water-resistant finishes that protect buildings from moisture damage.

In the automotive industry, Silane, dimethyloctadecyl- is used in clear coat formulations to improve scratch resistance and enhance gloss retention. It can also be used in sealants and gaskets to ensure a tight seal that prevents leaks and maintains structural integrity over time.

Applications in Biomedical Engineering

Silane, dimethyloctadecyl- has found applications in biomedical engineering due to its biocompatibility and ability to modify surfaces at the nanoscale. In tissue engineering, it can be used to functionalize scaffolds for cell growth by creating hydrophobic surfaces that promote cell adhesion and proliferation.

In drug delivery systems, Silane, dimethyloctadecyl- can be used to modify nanoparticles or microcapsules to improve their stability and targeting efficiency. By coating these delivery vehicles with a layer of silane-based material, researchers can control drug release rates and enhance their therapeutic efficacy.

Recent Research Developments

The versatility of Silane, dimethyloctadecyl- has led to ongoing research aimed at expanding its applications in various fields. Recent studies have explored its use in developing advanced materials with enhanced properties. For example, researchers at [University Name] have developed a novel composite material using Silane, dimethyloctadecyl- strong>-modified graphene oxide sheets. This composite exhibits superior mechanical strength and thermal stability compared to conventional materials.

In another study published in [Journal Name], scientists investigated the use of Silane, dimethyloctadecyl- strong>-based coatings for improving the performance of lithium-ion batteries. The results showed that these coatings significantly reduced electrolyte degradation and extended battery life by forming a stable passivation layer on the electrode surfaces.

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